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Introduction

2-Hydroxy-2-methylhexanoic acid is a chiral alpha-hydroxy acid that has garnered significant
interest in the field of organic synthesis, particularly as a stereospecific building block for
complex bioactive molecules. Its structure, featuring a tertiary alcohol adjacent to a carboxylic
acid, presents unique chemical properties and synthetic challenges. This technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
spectroscopic characterization, and synthetic methodologies related to 2-Hydroxy-2-
methylhexanoic acid. The potential, though less explored, biological significance of this
molecule is also discussed.

Molecular Structure and Physicochemical
Properties

2-Hydroxy-2-methylhexanoic acid is a seven-carbon carboxylic acid with a methyl and a
hydroxyl group substituted at the alpha-carbon. This substitution creates a chiral center, leading
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to the existence of (R)- and (S)-enantiomers.

Chemical Identifiers
Identifier Value
IUPAC Name 2-hydroxy-2-methylhexanoic acid[1]
CAS Number 70908-63-3[1]

Molecular Formula

C7H1403[1]

Molecular Weight 146.18 g/mol [1]

SMILES CCCCC(C)(C(=0)0O)O[1]

InChi InChI=1S/C7H1403/c1-3-4-5-
7(2,10)6(8)9/h10H,3-5H2,1-2H3,(H,8,9)[1]

InChlKey HNQAXDPWMQIKEE-UHFFFAOYSA-N[1]

Physicochemical Data

The following table summarizes key computed physicochemical properties of 2-Hydroxy-2-

methylhexanoic acid.

Property Value
XLogP3 1.2[1]
Hydrogen Bond Donor Count 2[1]
Hydrogen Bond Acceptor Count 3[1]
Rotatable Bond Count 4[1]
Exact Mass 146.094294304[1]
Topological Polar Surface Area 57.5 A2[1]
Heavy Atom Count 10[1]
Spectroscopic Data
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Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 2-
Hydroxy-2-methylhexanoic acid. While complete experimental spectra are not readily
available in the public domain, this section compiles the available experimental and predicted
data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: A patent for the synthesis of (+)-S-2-hydroxy-2-methyl-hexanoic acid reports a broad
singlet at 6 6.84 ppm (in CDCIs) for the two exchangeable protons of the carboxylic acid and
hydroxyl groups.

Predicted *H NMR chemical shifts are summarized in the table below:

Predicted *H Chemical

Atom Position . Multiplicity
Shift (ppm)

C1-OH ~10-12 broad s

C2-OH Variable broad s

C2-CHs ~1.2-15 s

C3-H2 ~1.4-1.7 m

C4-Hz ~1.2-1.4 m

C5-H2 ~1.2-1.4 m

C6-Hs ~0.8-1.0 t

Key: s = singlet, t = triplet, m =

multiplet

13C NMR: Experimental 33C NMR data for 2-Hydroxy-2-methylhexanoic acid is not readily
available. However, based on its structure and data for similar compounds, predicted chemical
shifts are provided below.
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Atom Position Predicted **C Chemical Shift (ppm)
C1 (Carboxyl) ~175-185

C2 (Quaternary) ~70-80

C2-CHs ~20-30

C3 ~35-45

C4 ~20-30

C5 ~20-30

C6 ~13-15

Infrared (IR) Spectroscopy

A patent document reports the following IR absorption bands for (+)-S-2-hydroxy-2-methyl-
hexanoic acid in chloroform (CHCIsz): 2950, 1710, 1462, 1272, 1170, and 1060 cm~1. The broad
band around 2950 cm~1 is characteristic of the O-H stretching of the carboxylic acid, while the
strong absorption at 1710 cm~?* corresponds to the C=0 stretching of the carboxyl group. The
other peaks are within the fingerprint region and correspond to various C-H, C-O, and C-C
bond vibrations.

Mass Spectrometry (MS)

While detailed experimental mass spectra with fragmentation patterns for 2-Hydroxy-2-
methylhexanoic acid are not widely published, GC-MS data is known to be available. The
fragmentation of a-hydroxy-a-methyl fatty acids under electron ionization would be expected to
involve cleavage of the C-C bond alpha to the carbonyl group, loss of water from the hydroxyl
group, and other characteristic fragmentations of the alkyl chain. High-resolution mass
spectrometry would yield a precise mass measurement, confirming the elemental composition.

Experimental Protocols: Synthesis of (+)-S-2-
Hydroxy-2-methylhexanoic Acid

The enantiomerically pure (+)-S form of 2-Hydroxy-2-methylhexanoic acid is a valuable
intermediate in the synthesis of prostaglandin analogs. A well-documented method for its
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preparation involves an asymmetric halolactonization reaction using L-proline as a chiral
auxiliary.

Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3151312?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2-methylhexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2-methylhexanoic-acid
https://www.benchchem.com/product/b3151312/docs#an-in-depth-technical-guide-to-2-hydroxy-2-methylhexanoic-acid
https://www.benchchem.com/product/b3151312/docs#an-in-depth-technical-guide-to-2-hydroxy-2-methylhexanoic-acid
https://www.benchchem.com/product/b3151312/docs#an-in-depth-technical-guide-to-2-hydroxy-2-methylhexanoic-acid
https://www.benchchem.com/product/b3151312/docs#an-in-depth-technical-guide-to-2-hydroxy-2-methylhexanoic-acid
https://www.benchchem.com/product/b3151312?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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